![molecular formula C14H10N2O2 B258478 2-(4-methylphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione](/img/structure/B258478.png)
2-(4-methylphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione
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Overview
Description
2-(4-methylphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that belongs to the pyrrolopyridine family and has a molecular formula of C16H12N2O2.
Mechanism of Action
The exact mechanism of action of 2-(4-methylphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione is not yet fully understood. However, studies have shown that the compound may act by inhibiting the activity of certain enzymes or by interfering with specific signaling pathways in cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. The compound has been found to induce apoptosis in cancer cells, inhibit the growth of bacteria, and reduce inflammation in animal models. It has also been shown to have a neuroprotective effect and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(4-methylphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione in lab experiments is its potential to exhibit anti-inflammatory, anti-tumor, and anti-bacterial activities. However, one of the limitations is that the exact mechanism of action is not yet fully understood, which makes it difficult to optimize its use in experiments.
Future Directions
There are several future directions for the study of 2-(4-methylphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione. One potential direction is to further investigate its anti-inflammatory, anti-tumor, and anti-bacterial activities and optimize its use in the treatment of various diseases. Another direction is to study its potential use as a fluorescent probe for the detection of various biomolecules. Additionally, further research is needed to fully understand the mechanism of action of the compound and to optimize its use in lab experiments.
Conclusion:
In conclusion, this compound is a heterocyclic compound that has potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to optimize its use in various applications.
Synthesis Methods
The synthesis of 2-(4-methylphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione can be achieved through various methods, including the reaction of 4-methylphenylhydrazine with ethyl acetoacetate to form 4-methylphenylhydrazine ethyl acetoacetate, which is then cyclized with maleic anhydride to produce the desired compound. Another method involves the reaction of 4-methylphenylhydrazine with ethyl acetoacetate, followed by a condensation reaction with maleic anhydride to form the target compound.
Scientific Research Applications
2-(4-methylphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione has been found to have potential applications in various fields of scientific research. It has been reported to exhibit anti-inflammatory, anti-tumor, and anti-bacterial activities. The compound has also been studied for its potential use as a fluorescent probe for the detection of various biomolecules.
properties
Molecular Formula |
C14H10N2O2 |
---|---|
Molecular Weight |
238.24 g/mol |
IUPAC Name |
2-(4-methylphenyl)pyrrolo[3,4-c]pyridine-1,3-dione |
InChI |
InChI=1S/C14H10N2O2/c1-9-2-4-10(5-3-9)16-13(17)11-6-7-15-8-12(11)14(16)18/h2-8H,1H3 |
InChI Key |
JIWWFYXUAOBDIL-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C=NC=C3 |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C=NC=C3 |
Origin of Product |
United States |
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